N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C22H27N3OS.ClH/c1-4-24(5-2)13-14-25(21(26)16-18-9-7-6-8-10-18)22-23-19-12-11-17(3)15-20(19)27-22;/h6-12,15H,4-5,13-14,16H2,1-3H3;1H
• InChI Key: XPACBZGKOUBPFF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)C)C(=O)CC3=CC=CC=C3.Cl
• Molecular Formula: C22H28ClN3OS
• Molecular Weight: 418.0 g/mol

Description

N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride is a useful research compound. Its molecular formula is C22H28ClN3OS and its molecular weight is 418. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

1. Biological Activities of Benzothiazoles

Benzothiazole derivatives, which are structurally related to N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride, have been extensively studied for their broad spectrum of biological activities. These activities include potential therapeutic applications as antimicrobial, antitumor, anti-inflammatory agents, and more. The synthesis and biological importance of these compounds are of significant interest in medicinal chemistry due to their diverse pharmacological properties and potential as therapeutic agents (Rosales-Hernández et al., 2022).

2. Antioxidant Properties

Compounds with benzothiazole moieties have been explored for their antioxidant properties. Analytical methods used in determining antioxidant activity highlight the relevance of these compounds in various fields, including food engineering, medicine, and pharmacy. The study of antioxidants and their implications is of major interest due to their potential in mitigating oxidative stress and related diseases (Munteanu & Apetrei, 2021).

3. Environmental Impact and Degradation

The occurrence, fate, and behavior of related compounds such as parabens in aquatic environments have been reviewed to understand their environmental impact. Despite treatments that eliminate them from wastewater, these compounds are always present at low concentration levels in effluents, indicating continuous introduction into the environment. Their degradation and potential toxicity in aquatic ecosystems are subjects of ongoing research (Haman et al., 2015).